Cas no 2172012-58-5 (2-butyloxane-2-carbaldehyde)

• Product Name: 2-butyloxane-2-carbaldehyde
• CAS No: 2172012-58-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6027442
• PubChem ID: 165572337
• Update Time: 2025-07-23

2-butyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-butyloxane-2-carbaldehyde
• 2172012-58-5
• EN300-1619507

• Inchi： 1S/C10H18O2/c1-2-3-6-10(9-11)7-4-5-8-12-10/h9H,2-8H2,1H3
• InChI Key： FTJPLUVUBWDQEW-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CCCC

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-butyloxane-2-carbaldehyde

Introduction to 2-butyloxane-2-carbaldehyde (CAS No. 2172012-58-5)

The compound 2-butyloxane-2-carbaldehyde, also known by its CAS number 2172012-58-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxolane derivatives and is characterized by its unique structure, which includes a cyclic ether ring fused with a carbonyl group. The molecule's structure is defined by the presence of a four-membered ring (oxolane) with two substituents: a butyl group and a formyl group. This combination makes it a versatile compound with potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of oxolane derivatives like 2-butyloxane-2-carbaldehyde in the development of new materials and therapeutic agents. Researchers have explored its role in the synthesis of bioactive compounds, where its cyclic structure provides a platform for further functionalization. For instance, scientists have utilized this compound as an intermediate in the synthesis of complex molecules with potential anticancer properties. The ability to modify the substituents on the oxolane ring has opened new avenues for tailoring the compound's properties to meet specific requirements.

In terms of chemical synthesis, 2-butyloxane-2-carbaldehyde can be prepared through various methods, including intramolecular cyclization reactions. One notable approach involves the reaction of aldehydes with diols under acidic conditions, leading to the formation of the oxolane ring. This method has been optimized in recent studies to enhance yield and purity, making it more feasible for large-scale production. Additionally, advancements in catalytic systems have enabled more efficient synthesis pathways, reducing the environmental footprint of manufacturing processes.

The physical and chemical properties of 2-butyloxane-2-carbaldehyde are critical for understanding its behavior in different environments. The compound is typically a colorless liquid with a pleasant odor. Its solubility in common solvents such as water and organic solvents varies depending on the substituents' nature. The presence of the formyl group imparts some polarity to the molecule, while the oxolane ring contributes to its stability and reactivity. These properties make it suitable for use in various chemical reactions, including nucleophilic additions and condensations.

One area where 2-butyloxane-2-carbaldehyde has shown promise is in materials science. Researchers have investigated its use as a building block for synthesizing advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions has led to the development of materials with improved mechanical properties and thermal stability. Furthermore, its compatibility with other monomers has expanded its potential applications in creating hybrid materials tailored for specific industrial needs.

In the pharmaceutical industry, 2-butyloxane-2-carbaldehyde has been explored as a precursor for drug delivery systems. Its cyclic structure allows for controlled release mechanisms when incorporated into polymer matrices or nanoparticles. Recent studies have demonstrated its effectiveness in delivering therapeutic agents with enhanced bioavailability and reduced side effects. This highlights its potential as a key component in next-generation drug delivery technologies.

The environmental impact of 2-butyloxane-2-carbaldehyde is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary results suggest that the compound is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional chemicals used in similar applications.

In conclusion, 2-butyloxane-2-carbaldehyde (CAS No. 2172012-58-5) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and chemical properties make it an attractive candidate for further research and development. As advancements continue to be made in synthetic methods and application areas, this compound is poised to play an increasingly important role in shaping future innovations across diverse fields.